Cas no 2229116-03-2 (tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate
• CAS No: 2229116-03-2
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5835441
• PubChem ID: 141142802
• Update Time: 2025-05-24

tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate
• EN300-1879121
• 2229116-03-2

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-8-7-14-9-11(16)10-5-4-6-15-10/h4-6,11,14-15H,7-9H2,1-3H3
• InChI Key： IMFRRGZLCBWIGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC=CN1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Additional information on tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate

tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate (CAS No. 2229116-03-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate (CAS No. 2229116-03-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperazines, which are widely used in the development of pharmaceuticals, particularly in the design of central nervous system (CNS) drugs and antiviral agents.

The molecular structure of tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate consists of a piperazine ring linked to a tert-butyl group and a pyrrole ring. The tert-butyl group provides steric protection and enhances the lipophilicity of the molecule, while the pyrrole ring contributes to its aromaticity and potential for forming hydrogen bonds. These structural characteristics make it an attractive candidate for various biological studies and drug development efforts.

Recent research has focused on the potential applications of tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate in the treatment of neurological disorders. Studies have shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent serotonin receptor agonist properties, suggesting its potential as a lead compound for developing novel antidepressants.

In addition to its neurological applications, tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate has also been investigated for its antiviral properties. Research conducted at the University of California, San Francisco, found that this compound and its derivatives showed promising activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a valuable candidate for further antiviral drug development.

The synthesis of tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate typically involves multi-step reactions, starting from commercially available starting materials. One common synthetic route involves the coupling of tert-butyl piperazine-1-carboxylate with a suitable pyrrole derivative using standard coupling reagents such as EDCI or HATU. The resulting product can then be further modified to introduce additional functional groups or optimize its pharmacological properties.

The physical and chemical properties of tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In terms of safety and handling, tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for tert-butyl 2-(1H-pyrrol-2-yl)piperazine-1-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce production costs. As new data continues to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for a range of medical conditions.